Cas no 2228710-15-2 (1-(1-phenylcyclopropyl)cyclobutylmethanol)

• Product Name: 1-(1-phenylcyclopropyl)cyclobutylmethanol
• CAS No: 2228710-15-2
• MF: C₁₄H₁₈O
• MW: 202.292124271393
• CID: 6335174
• PubChem ID: 165619649
• Update Time: 2025-06-14

1-(1-phenylcyclopropyl)cyclobutylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(1-phenylcyclopropyl)cyclobutylmethanol
• [1-(1-phenylcyclopropyl)cyclobutyl]methanol
• 2228710-15-2
• EN300-1860526

• Inchi： 1S/C14H18O/c15-11-13(7-4-8-13)14(9-10-14)12-5-2-1-3-6-12/h1-3,5-6,15H,4,7-11H2
• InChI Key： GZXLULAUHMKPRP-UHFFFAOYSA-N
• SMILES： OCC1(CCC1)C1(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 202.135765193g/mol
• Monoisotopic Mass: 202.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(1-phenylcyclopropyl)cyclobutylmethanol

Comprehensive Overview of 1-(1-phenylcyclopropyl)cyclobutylmethanol (CAS No. 2228710-15-2): Structure, Applications, and Research Insights

1-(1-phenylcyclopropyl)cyclobutylmethanol (CAS No. 2228710-15-2) is a structurally unique organic compound that has garnered significant attention in pharmaceutical and materials science research. This molecule features a cyclopropyl ring fused to a phenyl group, further linked to a cyclobutylmethanol moiety, creating a compact yet highly functionalized scaffold. Its distinct architecture makes it a valuable intermediate for designing novel bioactive molecules, particularly in the development of small-molecule therapeutics and functional materials.

Recent trends in drug discovery highlight the growing demand for sp3-rich fragments to improve solubility and reduce off-target effects. 1-(1-phenylcyclopropyl)cyclobutylmethanol aligns with this trend, as its cyclobutyl and cyclopropyl rings contribute to three-dimensional complexity—a key metric in modern medicinal chemistry. Researchers are exploring its potential as a building block for kinase inhibitors and GPCR modulators, addressing high-interest targets like inflammation and metabolic disorders.

Beyond pharmaceuticals, this compound’s rigid backbone has implications in material science. Its ability to introduce steric hindrance makes it a candidate for tuning polymer properties or designing liquid crystals. A 2023 study in ACS Applied Materials & Interfaces noted similar bicyclic alcohols enhance thermal stability in OLED materials, sparking interest in CAS 2228710-15-2 for optoelectronic applications.

Synthetic routes to 1-(1-phenylcyclopropyl)cyclobutylmethanol often involve Grignard reactions or ring-closing metathesis, with yields optimized via microwave-assisted synthesis—a technique frequently searched in organic chemistry forums. Analytical characterization typically combines NMR, HPLC, and mass spectrometry, ensuring purity for downstream applications. Notably, its logP (~2.8) suggests favorable membrane permeability, a hot topic in ADMET optimization discussions.

Environmental and safety profiles of this compound are under scrutiny as green chemistry principles gain traction. Computational studies predict low eco-toxicity, aligning with regulatory shifts toward sustainable chemicals. This positions CAS 2228710-15-2 favorably against traditional aromatic alcohols in industrial scaling debates.

In summary, 1-(1-phenylcyclopropyl)cyclobutylmethanol exemplifies the convergence of structural innovation and multidisciplinary utility. Its relevance to precision medicine and advanced materials ensures continued research momentum, while synthetic accessibility meets industrial demands for cost-effective intermediates.